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Compound of Interest

Compound Name: Longestin

Cat. No.: B1675059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Longestin, also known as KS-505a, is a potent and selective inhibitor of the 61 kDa isoform of

calmodulin-dependent cyclic nucleotide phosphodiesterase (CaM-PDE). Its ability to modulate

cyclic nucleotide signaling pathways makes it a valuable tool in cellular research and a

potential candidate for drug development. Accurate and consistent preparation of Longestin
stock solutions is critical for obtaining reliable and reproducible experimental results. These

application notes provide a detailed protocol for the preparation, storage, and handling of

Longestin stock solutions.

Physicochemical and Biological Properties
A comprehensive understanding of Longestin's properties is essential for its effective use in

experimental settings.
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Property Value Reference

Synonyms KS-505a MedKoo Biosciences

Molecular Formula C₆₁H₈₈O₁₇ MedKoo Biosciences

Molecular Weight 1093.35 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Biological Target

Calmodulin-dependent cyclic

nucleotide phosphodiesterase

(CaM-PDE), 61 kDa isoform

PubMed

IC₅₀ 0.17 µM for 61 kDa CaM-PDE PubMed

Mechanism of Action
Competitive inhibitor with

respect to Ca²⁺/Calmodulin
PubMed

Recommended Solvents and Storage
Due to its complex structure, Longestin is presumed to have low solubility in aqueous

solutions. Therefore, organic solvents are recommended for preparing stock solutions.

Parameter Recommendation

Primary Solvent Dimethyl sulfoxide (DMSO)

Alternative Solvents Ethanol, Dimethylformamide (DMF)

Storage of Solid
-20°C for long-term storage; 4°C for short-term

storage. Protect from light and moisture.

Stock Solution Storage
Aliquot and store at -20°C or -80°C to minimize

freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM
Longestin Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of Longestin in DMSO.
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Materials:

Longestin (KS-505a) solid powder

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparations:

Allow the vial of Longestin to equilibrate to room temperature before opening to prevent

condensation.

Work in a clean, dry environment, preferably a chemical fume hood.

Weighing Longestin:

Carefully weigh out 1 mg of Longestin powder using a calibrated analytical balance and

place it into a sterile microcentrifuge tube. Note: For higher accuracy, weigh a larger

amount (e.g., 5 mg) and scale the solvent volume accordingly.

Calculating Solvent Volume:

Use the following formula to calculate the volume of DMSO required:

Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol )) * (1 / Concentration (mol/L)) *

1,000,000

For 1 mg of Longestin (MW = 1093.35 g/mol ) to make a 10 mM (0.01 M) stock solution:

Volume (µL) = (0.001 g / 1093.35 g/mol ) * (1 / 0.01 mol/L) * 1,000,000 ≈ 91.46 µL
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Dissolving Longestin:

Add the calculated volume (91.46 µL) of anhydrous DMSO to the microcentrifuge tube

containing the Longestin powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A brief sonication in a water bath may aid in dissolution if necessary. Visually

inspect the solution to ensure no particulates are present.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 5-10 µL) in sterile, light-

protected microcentrifuge tubes or amber vials.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw

cycles.

Visualizing the Experimental Workflow and
Signaling Pathway
Experimental Workflow for Stock Solution Preparation
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Figure 1: Workflow for Preparing Longestin Stock Solution
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Figure 1: Workflow for Preparing Longestin Stock Solution
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Signaling Pathway of Longestin (KS-505a) Action

Figure 2: Inhibition of CaM-PDE Signaling by Longestin
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Figure 2: Inhibition of CaM-PDE Signaling by Longestin

Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves, when handling Longestin and DMSO.
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Handling: Handle the solid powder and stock solution in a well-ventilated area, preferably a

chemical fume hood, to avoid inhalation of dust or aerosols.

Disposal: Dispose of all waste materials in accordance with institutional and local regulations

for chemical waste.

Disclaimer: This protocol is intended as a guideline. Researchers should consult the

manufacturer's specific product information and safety data sheets (SDS) for the most accurate

and up-to-date information. It is recommended to perform a small-scale solubility test before

preparing a large batch of stock solution.

To cite this document: BenchChem. [Preparing Stock Solutions of Longestin (KS-505a):
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675059#preparing-longestin-ks-505a-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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